(Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate

• IUPAC Name: [(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C26H22O8/c1-29-18-8-6-9-19(30-2)23(18)26(28)33-16-11-12-17-21(14-16)34-22(24(17)27)13-15-7-5-10-20(31-3)25(15)32-4/h5-14H,1-4H3/b22-13-
• InChI Key: SQDUOYNVCLWCAB-XKZIYDEJSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=CC=C4)OC)OC)O3
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=CC=C4)OC)OC)/O3
• Molecular Formula: C26H22O8
• Molecular Weight: 462.4 g/mol

Description

(Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate is a useful research compound. Its molecular formula is C26H22O8 and its molecular weight is 462.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research on related compounds often focuses on synthetic pathways and chemical transformations, providing insights into how such compounds can be synthesized and modified. For example, studies on the rearrangement of nitrogen heterocycles and new syntheses of dihydrobenzodioxine and oxazine derivatives involve complex chemical reactions that could be relevant to the manipulation and utilization of the queried compound in chemical syntheses.

Antimicrobial and Antiproliferative Activities

Compounds with benzofuran and dimethoxybenzylidene groups have been explored for their antimicrobial and antiproliferative properties. These studies contribute to understanding how such compounds can be developed into therapeutic agents targeting specific microbial pathogens and cancer cell lines.

Photodynamic Therapy Applications

The structural feature of benzofuran derivatives, particularly those substituted with specific functional groups, has been linked to potential applications in photodynamic therapy (PDT) for cancer treatment. For instance, a zinc phthalocyanine derivative with high singlet oxygen quantum yield demonstrates the role of such compounds in developing efficient photosensitizers for PDT.

Coordination to Metal Surfaces

Compounds with N-heterocyclic carbene (NHC) ligands, resembling structural aspects of the queried compound, have shown interesting reactivity towards metal surfaces, suggesting applications in material science and catalysis. Studies on zwitterionic dithiocarboxylates derived from NHCs highlight the potential of these compounds in forming self-assembled monolayers on gold substrates, which could be relevant for electronic and sensing applications.